Cas no 30770-49-1 (1,3,5-Cyclohexanetrione)

• Product Name: 1,3,5-Cyclohexanetrione
• CAS No: 30770-49-1
• MF: C₆H₆O₃
• MW: 126.110042095184
• CID: 316653
• PubChem ID: 18625100
• Update Time: 2025-04-19

1,3,5-Cyclohexanetrione Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cyclohexanetrione
• cyclohexane-1,3,5-trione
• 30770-49-1
• DTXSID60595245
• SCHEMBL232122

• Inchi： 1S/C6H6O3/c7-4-1-5(8)3-6(9)2-4/h1-3H2
• InChI Key： GKSCYYCYSPXQFY-UHFFFAOYSA-N
• SMILES： O=C1CC(CC(C1)=O)=O

Computed Properties

• Exact Mass: 126.03168
• Monoisotopic Mass: 126.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21